4-methoxy-4-phenyl-1-[2-(3-pyrrolidinyl)benzoyl]piperidine hydrochloride

• IUPAC Name: (4-methoxy-4-phenylpiperidin-1-yl)-(2-pyrrolidin-3-ylphenyl)methanone
• InChI: InChI=1S/C23H28N2O2/c1-27-23(19-7-3-2-4-8-19)12-15-25(16-13-23)22(26)21-10-6-5-9-20(21)18-11-14-24-17-18/h2-10,18,24H,11-17H2,1H3
• InChI Key: GXWGPXCLLBARSU-UHFFFAOYSA-N
• Canonical SMILES: COC1(CCN(CC1)C(=O)C2=CC=CC=C2C3CCNC3)C4=CC=CC=C4
• Molecular Formula: C23H28N2O2
• Molecular Weight: 364.5 g/mol

Description

4-methoxy-4-phenyl-1-[2-(3-pyrrolidinyl)benzoyl]piperidine hydrochloride, also known as MPPP, is a synthetic compound that belongs to the class of piperidine derivatives. It has been widely used in scientific research for its potential therapeutic applications. MPPP is a potent ligand for the dopamine transporter, which makes it a valuable tool for studying the neurobiology of addiction and related disorders.

Mechanism of Action

4-methoxy-4-phenyl-1-[2-(3-pyrrolidinyl)benzoyl]piperidine hydrochloride acts as a competitive inhibitor of the dopamine transporter, preventing the reuptake of dopamine into presynaptic neurons. This leads to an increase in extracellular dopamine levels, which can result in increased feelings of reward and pleasure. The mechanism of action of this compound is similar to that of other drugs of abuse, such as cocaine and amphetamines.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects, including increased dopamine release, increased locomotor activity, and increased heart rate. It has also been shown to produce behavioral effects similar to those of other drugs of abuse, such as cocaine and amphetamines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-methoxy-4-phenyl-1-[2-(3-pyrrolidinyl)benzoyl]piperidine hydrochloride in lab experiments is its high potency as a dopamine transporter ligand. This makes it a valuable tool for studying the neurobiology of addiction and related disorders. However, one limitation of using this compound in lab experiments is its potential for abuse. Researchers must take precautions to ensure that this compound is handled and stored safely to prevent accidental exposure.

Future Directions

There are a number of future directions for research on 4-methoxy-4-phenyl-1-[2-(3-pyrrolidinyl)benzoyl]piperidine hydrochloride and related compounds. One area of interest is the development of new treatments for addiction that target the dopamine transporter. Another area of interest is the use of this compound as a tool for studying the neurobiology of other psychiatric disorders, such as depression and anxiety. Additionally, further research is needed to better understand the long-term effects of chronic this compound exposure on the brain and behavior.

Synthesis Methods

The synthesis of 4-methoxy-4-phenyl-1-[2-(3-pyrrolidinyl)benzoyl]piperidine hydrochloride involves the reaction of 4-methoxyphenylacetic acid with 3-pyrrolidinylbenzoyl chloride in the presence of piperidine and triethylamine. The resulting intermediate is then reacted with phenylmagnesium bromide to yield the final product, this compound hydrochloride.

Scientific Research Applications

4-methoxy-4-phenyl-1-[2-(3-pyrrolidinyl)benzoyl]piperidine hydrochloride has been used extensively in scientific research to investigate the neurobiological mechanisms underlying addiction and related disorders. It is a potent dopamine transporter ligand, which means it can be used to study the role of dopamine in reward and reinforcement processes. This compound has also been used to study the effects of chronic drug exposure on the brain, and to develop new treatments for addiction.